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  4. 3-Heptylsulfanyl-7-(4-methoxyphenyl)-16-thia-2,4,5,7-tetrazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),3,5,10(15)-tetraen-8-one
3-Heptylsulfanyl-7-(4-methoxyphenyl)-16-thia-2,4,5,7-tetrazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),3,5,10(15)-tetraen-8-one 3-Heptylsulfanyl-7-(4-methoxyphenyl)-16-thia-2,4,5,7-tetrazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),3,5,10(15)-tetraen-8-one
Brand Name: Vulcanchem
CAS No.: 332393-12-1
VCID: VC0430177
InChI: InChI=1S/C25H30N4O2S2/c1-3-4-5-6-9-16-32-25-27-26-24-28(17-12-14-18(31-2)15-13-17)22(30)21-19-10-7-8-11-20(19)33-23(21)29(24)25/h12-15H,3-11,16H2,1-2H3
SMILES: CCCCCCCSC1=NN=C2N1C3=C(C4=C(S3)CCCC4)C(=O)N2C5=CC=C(C=C5)OC
Molecular Formula: C25H30N4O2S2
Molecular Weight: 482.7g/mol

3-Heptylsulfanyl-7-(4-methoxyphenyl)-16-thia-2,4,5,7-tetrazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),3,5,10(15)-tetraen-8-one

CAS No.: 332393-12-1

Main Products

VCID: VC0430177

Molecular Formula: C25H30N4O2S2

Molecular Weight: 482.7g/mol

3-Heptylsulfanyl-7-(4-methoxyphenyl)-16-thia-2,4,5,7-tetrazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),3,5,10(15)-tetraen-8-one - 332393-12-1

CAS No. 332393-12-1
Product Name 3-Heptylsulfanyl-7-(4-methoxyphenyl)-16-thia-2,4,5,7-tetrazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),3,5,10(15)-tetraen-8-one
Molecular Formula C25H30N4O2S2
Molecular Weight 482.7g/mol
IUPAC Name 3-heptylsulfanyl-7-(4-methoxyphenyl)-16-thia-2,4,5,7-tetrazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),3,5,10(15)-tetraen-8-one
Standard InChI InChI=1S/C25H30N4O2S2/c1-3-4-5-6-9-16-32-25-27-26-24-28(17-12-14-18(31-2)15-13-17)22(30)21-19-10-7-8-11-20(19)33-23(21)29(24)25/h12-15H,3-11,16H2,1-2H3
Standard InChIKey PWZAHOVWKQWVIJ-UHFFFAOYSA-N
SMILES CCCCCCCSC1=NN=C2N1C3=C(C4=C(S3)CCCC4)C(=O)N2C5=CC=C(C=C5)OC
Canonical SMILES CCCCCCCSC1=NN=C2N1C3=C(C4=C(S3)CCCC4)C(=O)N2C5=CC=C(C=C5)OC
PubChem Compound 1606281
Last Modified Nov 11 2021
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